Cas no 2228900-10-3 (3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol)

• Product Name: 3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol
• CAS No: 2228900-10-3
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 6310426
• PubChem ID: 165650086
• Update Time: 2025-06-13

3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol
• 2228900-10-3
• 3-amino-3-[3-methoxy-4-(trifluoromethyl)phenyl]cyclobutan-1-ol
• EN300-1941926

• Inchi： 1S/C12H14F3NO2/c1-18-10-4-7(11(16)5-8(17)6-11)2-3-9(10)12(13,14)15/h2-4,8,17H,5-6,16H2,1H3
• InChI Key： RPLDKIPKYPDCFQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1(CC(C1)O)N)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol

Introduction to 3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol (CAS No. 2228900-10-3)

3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228900-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane core fused with an aromatic ring system, which is a common motif in drug design due to its structural stability and biological activity. The presence of multiple functional groups, including an amino group, a methoxy group, and a trifluoromethyl substituent, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The structural features of 3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol contribute to its unique chemical properties and potential biological interactions. The cyclobutane ring provides rigidity, which can be advantageous in binding to biological targets with high specificity. Additionally, the aromatic ring system, particularly the phenyl ring substituted with a methoxy group and a trifluoromethyl group, introduces electronic and steric effects that can modulate the compound's reactivity and pharmacological activity. The amino group at the cyclobutane ring further enhances the molecule's potential for further functionalization, allowing for the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in the development of novel therapeutic agents based on cyclobutane-containing scaffolds due to their reported efficacy in various pharmacological contexts. For instance, studies have demonstrated that cyclobutane derivatives can exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The specific arrangement of substituents in 3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol may confer unique advantages in targeting these pathways, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to optimize potency, selectivity, and pharmacokinetic profiles. For example, the amino group can be used to form amides or ureas, while the aromatic ring can undergo further substitutions or coupling reactions. These possibilities open up avenues for designing molecules with enhanced therapeutic efficacy and reduced side effects.

The trifluoromethyl group is particularly noteworthy due to its ability to influence both the metabolic stability and electronic properties of drug candidates. Trifluoromethyl-substituted compounds are known to exhibit improved lipophilicity and binding affinity, which can translate into better oral bioavailability and prolonged half-life. Moreover, such groups often enhance metabolic resistance to degradation by enzymes like cytochrome P450 oxidases. These characteristics make 3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol an attractive candidate for further investigation in the quest for novel pharmaceuticals.

Recent advancements in computational chemistry have also facilitated the exploration of this compound's potential applications. Molecular modeling techniques allow researchers to predict how 3-amino-3-3-methoxy-4-(trifluoromethyl)phenylcyclobutan-1-ol might interact with biological targets at the atomic level. These simulations can guide experimental design by identifying key binding pockets and optimizing molecular geometry for maximal efficacy. Such integrative approaches are increasingly essential in modern drug discovery pipelines.

In addition to its structural appeal, 3-amino-3-methoxy 4 (trifluoromethyl) phenyl cyclobutan 1 ol (CAS No. 2228900 10 3) holds promise for applications beyond traditional small-molecule drug development. Its unique structural motifs have sparked interest in its use as an intermediate in materials science and agrochemicals. For instance, derivatives of this compound could serve as precursors for high-performance polymers or specialty chemicals with tailored properties such as enhanced thermal stability or biodegradability.

The synthesis of this compound represents another area of active research. Given its complex structure, developing efficient synthetic routes is crucial for both academic studies and industrial applications. Researchers have explored various methodologies, including cyclization reactions and cross-coupling techniques, to construct the desired cyclobutane core while introducing the necessary functional groups in high yield and purity. Optimizing these synthetic pathways not only facilitates access to this compound but also contributes valuable insights into broader chemical synthesis strategies.

Evaluation of CAS no 2228900 10 3 has also involved preliminary biological assays to assess its potential pharmacological activity. Early studies suggest that this molecule may exhibit properties relevant to treating conditions such as pain modulation or neuroprotection due to its structural similarity to known bioactive agents. While these findings are preliminary, they underscore the importance of continued investigation into this promising scaffold.

The future direction of research on strong 3-amino 33 methoxy 44 trifluoromethyl phenyl cyclobutan 11 ol will likely involve interdisciplinary collaborations between synthetic chemists, biologists, and computer scientists. By combining experimental data with advanced computational tools, researchers can accelerate the discovery process and unlock new therapeutic possibilities derived from this versatile scaffold.